Cas no 124392-73-0 (2H-[1]Benzoxepino[5,4-c]pyrazole,3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-)

• Product Name: 2H-[1]Benzoxepino[5,4-c]pyrazole,3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-
• CAS No: 124392-73-0
• MF: C₂₄H₁₉ClN₂O
• MW: 386.873464822769
• CID: 157922
• PubChem ID: 3079083
• Update Time: 2025-04-19

2H-[1]Benzoxepino[5,4-c]pyrazole,3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-[1]Benzoxepino[5,4-c]pyrazole,3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-
• 3-(4-chlorophenyl)-9-methyl-2-phenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
• 4,5-Dihydro-3-(4-chlorophenyl)-9-methyl-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole
• DTXSID50154305
• BRN 4573505
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-3-(4-chlorophenyl)-9-methyl-2-phenyl-
• 3-(4-Chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-(1)benzoxepino-(5,4-c)pyrazole
• 124392-73-0

• Inchi： 1S/C24H19ClN2O/c1-16-7-12-22-21(15-16)23-20(13-14-28-22)24(17-8-10-18(25)11-9-17)27(26-23)19-5-3-2-4-6-19/h2-12,15H,13-14H2,1H3
• InChI Key： BPWVZAJPJOWBEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2CCOC3C=CC(C)=CC=3C2=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 386.11877
• Monoisotopic Mass: 386.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05